N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide
Overview
Description
N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide, also known as AT-121, is a novel compound that has been recently developed as a potential analgesic drug. It is a dual agonist that targets both the mu opioid receptor and nociceptin/orphanin FQ peptide receptor, which are both involved in pain signaling pathways.
Mechanism of Action
N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide is a dual agonist that targets both the mu opioid receptor and nociceptin/orphanin FQ peptide receptor. The mu opioid receptor is a well-known target for analgesic drugs, while the nociceptin/orphanin FQ peptide receptor is involved in the modulation of pain and mood. By targeting both receptors, N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide produces potent analgesia with minimal side effects.
Biochemical and Physiological Effects
N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide has been shown to produce potent analgesia in animal models of acute and chronic pain. It has also been shown to have antidepressant-like effects in animal models of depression. N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide does not produce respiratory depression or addiction liability, which are common side effects of traditional opioid analgesics.
Advantages and Limitations for Lab Experiments
N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide has several advantages for lab experiments. It produces potent analgesia with minimal side effects, which makes it a promising candidate for the development of new analgesic drugs. However, N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide is still in the preclinical stage of development, and further studies are needed to determine its safety and efficacy in humans.
Future Directions
There are several future directions for the development of N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide. One direction is to optimize the compound for clinical use, such as improving its pharmacokinetic properties and reducing its toxicity. Another direction is to investigate its potential use in the treatment of other conditions, such as anxiety and addiction. Finally, further studies are needed to determine the safety and efficacy of N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide in humans.
Scientific Research Applications
N-allyl-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzamide has shown promising results in preclinical studies as an analgesic drug. It has been shown to produce potent analgesia in animal models of acute and chronic pain, with minimal side effects such as respiratory depression and addiction liability. It has also been shown to have antidepressant-like effects in animal models of depression.
properties
IUPAC Name |
2-[[2-[(4-chlorophenyl)methylsulfanyl]acetyl]amino]-N-prop-2-enylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN2O2S/c1-2-11-21-19(24)16-5-3-4-6-17(16)22-18(23)13-25-12-14-7-9-15(20)10-8-14/h2-10H,1,11-13H2,(H,21,24)(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NACGKCKZGVOVMJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C1=CC=CC=C1NC(=O)CSCC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.